N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~2~-methylglycinamide

• IUPAC Name: 2-[(3-chloro-4-methoxyphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C10H13ClN2O4S/c1-13(6-10(12)14)18(15,16)7-3-4-9(17-2)8(11)5-7/h3-5H,6H2,1-2H3,(H2,12,14)
• InChI Key: VTTFDVHLVDEADJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N)S(=O)(=O)C1=CC(=C(C=C1)OC)Cl
• Molecular Formula: C10H13ClN2O4S
• Molecular Weight: 292.74 g/mol

Description

N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~2~-methylglycinamide, also known as CGP 48664A, is a compound that has been extensively studied in the field of pharmacology. It belongs to the class of sulfonylurea compounds and is primarily used as a research tool for investigating the mechanisms of action of various drugs.

Mechanism of Action

The mechanism of action of N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~2~-methylglycinamide 48664A involves the inhibition of the sulfonylurea receptor, which is a component of the ATP-sensitive potassium channel. This inhibition leads to an increase in intracellular calcium levels, which in turn stimulates insulin secretion. This compound 48664A has also been shown to inhibit the activity of the voltage-gated calcium channels, which are involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects
This compound 48664A has been shown to have a number of biochemical and physiological effects. It has been shown to increase insulin secretion in the pancreas, which can be used to study the effects of various drugs on the insulin secretion pathway. It has also been shown to inhibit the release of neurotransmitters such as glutamate and GABA, which can be used to study the effects of various drugs on the nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~2~-methylglycinamide 48664A in lab experiments is that it is a highly specific inhibitor of the sulfonylurea receptor. This specificity allows for the investigation of the effects of various drugs on the insulin secretion pathway without interference from other pathways. However, one limitation of using this compound 48664A is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for the use of N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~2~-methylglycinamide 48664A in scientific research. One area of interest is the investigation of the effects of various drugs on the insulin secretion pathway. Another area of interest is the investigation of the effects of this compound 48664A on the nervous system, particularly in relation to the regulation of neurotransmitter release. Additionally, the development of new compounds that are based on the structure of this compound 48664A may lead to the discovery of new drugs with therapeutic potential.

Synthesis Methods

The synthesis of N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~2~-methylglycinamide 48664A involves the reaction of 3-chloro-4-methoxyaniline with N-methylglycine in the presence of a sulfonylating agent such as chlorosulfonic acid. The resulting compound is then purified through a series of recrystallization steps.

Scientific Research Applications

N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~2~-methylglycinamide 48664A has been widely used in scientific research to investigate the mechanisms of action of various drugs. It has been shown to inhibit the activity of the sulfonylurea receptor, which is involved in the regulation of insulin secretion in the pancreas. This inhibition can be used to study the effects of various drugs on the insulin secretion pathway.